Cas no 159448-56-3 (Benzoic acid,2-(5-methyl-2-furanyl)-, methyl ester)

Benzoic acid,2-(5-methyl-2-furanyl)-, methyl ester Properties

Names and Identifiers

• Benzoic acid,2-(5-methyl-2-furanyl)-, methyl ester
• 2-(5-METHYL-FURAN-2-YL)-BENZOIC ACID METHYL ESTER
• Methyl 2-(5-methyl-2-furyl)benzoate
• methyl 2-(5-methylfuran-2-yl)benzoate
• OR7571
• AKOS BAR-1833
• RARECHEM AL BF 1413
• Methy 2-(5-methyl-2-furyl)benzoate
• Methyl 2-(5-methylfur-2-yl)benzoate
• FT-0643548
• SCHEMBL8792096
• AKOS004117041
• Benzoic acid,2-(5-methyl-2-furanyl)-,methyl ester
• Methyl2-(5-methylfuran-2-yl)benzoate
• Benzoic acid, 2-(5-methyl-2-furanyl)-, methyl ester
• methyl 2-(5-methyl-2-furyl)benzoate
• 159448-56-3
• BB 0224084
• 2-(5-methylfuran-2-yl)benzoic acid methyl ester
• DTXSID70399372
• +Expand

• InChIKey： KPNCGKYKAZNKCU-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12O3/c1-9-7-8-12(16-9)10-5-3-4-6-11(10)13(14)15-2/h3-8H,1-2H3
• SMILES： COC(C1=CC=CC=C1C1=CC=C(C)O1)=O

Computed Properties

• Exact Mass: 216.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 216.079
• Heavy Atom Count: 16
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• LogP: 3.04160
• PSA: 39.44000
• Refractive Index: 1.535
• Boiling Point: 321°Cat760mmHg
• Flash Point: 147.9°C
• Density: 1.128

Benzoic acid,2-(5-methyl-2-furanyl)-, methyl ester Security Information

• Dangerous goods sign： Xi
• Hazard Statement： Irritant

Benzoic acid,2-(5-methyl-2-furanyl)-, methyl ester Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%